Cas no 1240586-86-0 (3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid)

• Product Name: 3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid
• CAS No: 1240586-86-0
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD10698421
• CID: 2760287
• PubChem ID: 72211506
• Update Time: 2025-04-21

3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-4-(tert-butoxy)carbonyl-2-methylpiperazin-1-ylpropanoic acid
• 3-[(2S)-4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl]propanoic acid
• 3-((2S)-4-((tert-butoxy)carbonyl)-2-methylpiperazin-1-yl)propanoic acid
• (S)-3-(4-(TERT-BUTOXYCARBONYL)-2-METHYLPIPERAZIN-1-YL)PROPANOIC ACID
• 992-434-0
• 1240586-86-0
• 3-[(2S)-4-[(tert-butoxy)carbonyl]-2-methylpiperazin-1-yl]propanoicacid
• EN300-24292523

• MDL： MFCD10698421
• Inchi： 1S/C13H24N2O4/c1-10-9-15(12(18)19-13(2,3)4)8-7-14(10)6-5-11(16)17/h10H,5-9H2,1-4H3,(H,16,17)/t10-/m0/s1
• InChI Key： WTDJNKSAVVRASP-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCC(=O)O)[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 272.17360725Da
• Monoisotopic Mass: 272.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 70.1Ų